Cas no 6948-59-0 (9(10H)-Phenanthrenone,10,10-dimethyl-)

6948-59-0 structure
Product name:9(10H)-Phenanthrenone,10,10-dimethyl-
9(10H)-Phenanthrenone,10,10-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 9(10H)-Phenanthrenone,10,10-dimethyl-
- 10,10-dimethylphenanthren-9-one
- 10,10-dimethyl-10H-phenanthren-9-one
- 10,10-dimethyl-9,10-dihydrophenanthren-9-one
- 10,10-dimethyl-9-oxo-9,10-dihydrophenanthrene
- 10,10-dimethyl-9-phenanthrone
- 10,10-dimethylphenanthren-9(10h)-one
- 10,10-dimethylphenanthren-9-(10H)-one
- 9,9-dimethylphenanthren-10-one
- AC1L6E9D
- AC1Q2CCY
- AC1Q6NDX
- AR-1C0013
- CTK5D0124
- NSC55791
- 6948-59-0
- 10,10-dimethyl-9(10H)-phenanthrenone
- SCHEMBL13397916
- AKOS024339897
- NSC-55791
- DTXSID70288419
-
- Inchi: InChI=1S/C16H14O/c1-16(2)14-10-6-5-8-12(14)11-7-3-4-9-13(11)15(16)17/h3-10H,1-2H3
- InChI Key: AQDOJLHKSYMMEV-UHFFFAOYSA-N
- SMILES: CC1(C2=CC=CC=C2C3=CC=CC=C3C1=O)C
Computed Properties
- Exact Mass: 222.10452
- Monoisotopic Mass: 222.104465
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1
Experimental Properties
- Density: 1.105
- Boiling Point: 365.5°C at 760 mmHg
- Flash Point: 159.4°C
- Refractive Index: 1.59
- PSA: 17.07
- LogP: 3.82750
9(10H)-Phenanthrenone,10,10-dimethyl- Related Literature
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Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
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Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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Ryan Fillingham,Matthew Boon,Shaghraf Javaid,J. Alex Saunders,Franca Jones CrystEngComm, 2021,23, 2249-2261
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